Cas no 2411264-43-0 (N-Benzyl-N-cyclopropyloxirane-2-carboxamide)

• Product Name: N-Benzyl-N-cyclopropyloxirane-2-carboxamide
• CAS No: 2411264-43-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6035964
• PubChem ID: 154880065
• Update Time: 2025-05-21

N-Benzyl-N-cyclopropyloxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560580
• Z3687627257
• 2411264-43-0
• N-Benzyl-N-cyclopropyloxirane-2-carboxamide

• Inchi： 1S/C13H15NO2/c15-13(12-9-16-12)14(11-6-7-11)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： UWLMPGCMRUMZAM-UHFFFAOYSA-N
• SMILES： O1CC1C(N(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8Ų

Additional information on N-Benzyl-N-cyclopropyloxirane-2-carboxamide

N-Benzyl-N-cyclopropyloxirane-2-carboxamide (CAS No. 2411264-43-0)

N-Benzyl-N-cyclopropyloxirane-2-carboxamide (CAS No. 2411264-43-0) is a versatile organic compound with a unique structure that combines elements of aromaticity, cyclic ethers, and amide functionalities. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, material science, and advanced chemical synthesis. Its structure, which features a benzyl group attached to a cyclopropyl oxirane moiety via an amide linkage, makes it a valuable building block for constructing complex molecular architectures.

The synthesis of N-Benzyl-N-cyclopropyloxirane-2-carboxamide typically involves multi-step processes that leverage modern organic chemistry techniques. Recent studies have highlighted the use of catalytic asymmetric synthesis to construct the chiral centers within the molecule, which is crucial for its biological activity. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and selectivity, making this compound more accessible for large-scale production.

One of the most promising applications of N-Benzyl-N-cyclopropyloxirane-2-carboxamide lies in its role as a precursor for bioactive molecules. Its amide functionality allows for easy modification, enabling the creation of derivatives with diverse pharmacological profiles. For instance, recent studies have demonstrated its utility in developing inhibitors for kinases and proteases, which are key targets in cancer therapy and inflammatory diseases.

In addition to its pharmaceutical applications, N-Benzyl-N-cyclopropyloxirane-2-carboxamide has shown potential in materials science. Its cyclic ether component can undergo ring-opening polymerization under specific conditions, leading to the formation of novel polymeric materials with tailored mechanical and thermal properties. This makes it a valuable candidate for developing advanced polymers used in electronics, biomedical devices, and sustainable packaging solutions.

The environmental impact of synthesizing and using N-Benzyl-N-cyclopropyloxirane-2-carboxamide has also been a topic of recent research. Scientists have developed greener synthetic routes that minimize waste and reduce energy consumption. These eco-friendly methods align with the growing demand for sustainable chemistry practices in both academia and industry.

In conclusion, N-Benzyl-N-cyclopropyloxirane-2-carboxamide (CAS No. 2411264-43-0) is a multifaceted compound with a wide range of applications across various fields. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in modern chemical innovation.